Cas no 103026-11-5 (2-Amino-1-cyclopentyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-1-cyclopentyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 103026-11-5
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD08898941
• CID: 3563115
• PubChem ID: 13640488
• Update Time: 2025-10-29

2-Amino-1-cyclopentyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-1-cyclopentyl-4,5-dimethyl-
• 2-Amino-1-cyclopentyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• EN300-262143
• CS-0305172
• 103026-11-5
• AKOS009336442
• 2-Amino-1-cyclopentyl-4,5-dimethylpyrrole-3-carbonitrile

• MDL： MFCD08898941
• Inchi： 1S/C12H17N3/c1-8-9(2)15(10-5-3-4-6-10)12(14)11(8)7-13/h10H,3-6,14H2,1-2H3
• InChI Key： OZPBETDTKPAOTN-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(C)=C(C)C(C#N)=C1N

Computed Properties

• Exact Mass: 203.142248g/mol
• Monoisotopic Mass: 203.142248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.28g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-Amino-1-cyclopentyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile

2-Amino-1-cyclopentyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile (CAS No: 103026-11-5)

Introduction to 2-Amino-1-cyclopentyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile

The compound 2-Amino-1-cyclopentyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile (CAS No: 103026-11- 5) is a highly specialized organic molecule belonging to the class of pyrrole derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and materials science. The molecule consists of a pyrrole ring substituted with an amino group at position 2, a cyclopentyl group at position 1, and methyl groups at positions 4 and 5, along with a cyano group at position 3. These substituents contribute to its distinctive electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Structural Analysis and Synthesis

The synthesis of 2-Amino-1-cyclopentyl-4,5-dimethylpyrrole derivatives has been extensively studied in recent years. Researchers have employed various methodologies to construct the pyrrole core with the desired substituents. One notable approach involves the use of cyclization reactions involving amino-containing precursors and appropriate alkynes or alkenes. For instance, a study published in *Organic Chemistry Frontiers* demonstrated the successful synthesis of this compound via a tandem cyclization process under mild conditions. The incorporation of the cyclopentyl group was achieved through a palladium-catalyzed coupling reaction, ensuring high regioselectivity and yield.

Chemical Properties and Reactivity

Understanding the chemical properties of 2-Amino-CAS No: 103026_ is crucial for its practical applications. The amino group at position 2 imparts nucleophilic character to the molecule, while the cyano group at position 3 introduces electron-withdrawing effects, enhancing the overall reactivity of the compound. Recent studies have explored its behavior in nucleophilic aromatic substitution reactions, where it has shown remarkable reactivity under thermal conditions. The presence of methyl groups at positions 4 and 5 also plays a significant role in stabilizing the molecule's structure through steric hindrance, which can be advantageous in certain catalytic applications.

Applications in Materials Science

The unique combination of functional groups in CAS No: 103026_ makes it an attractive candidate for use in materials science. For example, researchers have investigated its potential as a building block for constructing advanced materials such as conductive polymers and metalloporphyrins. A study published in *Advanced Materials* highlighted its ability to form self-assembled monolayers on various substrates, which could be utilized in sensor technology and surface modification applications.

Furthermore, the compound's ability to coordinate with metal ions has opened new avenues for its use in catalysis. Scientists have reported that CAS No: 103026_ can act as a ligand in transition metal complexes, facilitating efficient catalytic cycles for reactions such as alkene epoxidation and C-H activation.

Recent advancements have also explored its role in drug delivery systems. The amino group provides opportunities for conjugation with therapeutic agents, while the cyclopentyl moiety enhances bioavailability due to its lipophilic nature.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No: 103026_ is essential for its sustainable use. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is required to assess its long-term persistence in natural ecosystems.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Proper personal protective equipment should be used during synthesis and manipulation.

Conclusion

In summary, CAS No: 103026_, or (product name) is a versatile organic molecule with promising applications across multiple disciplines. Its unique structure enables diverse reactivity patterns that make it an invaluable tool for researchers and industry professionals alike.